Cas no 1517881-59-2 (2-amino-3-(3-chlorophenyl)propanamide)

• Product Name: 2-amino-3-(3-chlorophenyl)propanamide
• CAS No: 1517881-59-2
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 6559399
• PubChem ID: 54509608
• Update Time: 2025-05-20

2-amino-3-(3-chlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(3-chlorophenyl)propanamide
• Benzenepropanamide, α-amino-3-chloro-

• Inchi： 1S/C9H11ClN2O/c10-7-3-1-2-6(4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H2,12,13)
• InChI Key： CCOBZGZNRZHIPZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)C(N)C(=O)N

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• Boiling Point: 387.1±37.0 °C(Predicted)
• pka: 15.78±0.50(Predicted)

Additional information on 2-amino-3-(3-chlorophenyl)propanamide

Introduction to 2-amino-3-(3-chlorophenyl)propanamide (CAS No. 1517881-59-2)

2-amino-3-(3-chlorophenyl)propanamide, identified by its Chemical Abstracts Service (CAS) number 1517881-59-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the amide class of molecules, characterized by its amide functional group (-CONH₂), which is a key structural motif in many bioactive molecules. The presence of a chlorophenyl substituent at the 3-position of the propanamide backbone introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and material science.

The molecular structure of 2-amino-3-(3-chlorophenyl)propanamide consists of a propanamide chain linked to a chlorophenyl ring. This arrangement not only contributes to its distinct chemical profile but also opens up possibilities for diverse biological interactions. The chlorophenyl group, in particular, is known for its ability to modulate enzyme activity and receptor binding, which has been extensively studied in the development of therapeutic agents.

In recent years, there has been growing interest in amide-based compounds due to their versatility and efficacy in modulating biological pathways. 2-amino-3-(3-chlorophenyl)propanamide has been investigated for its potential role in various pharmacological applications. One of the most compelling areas of research involves its interaction with proteases and other enzymes involved in inflammatory pathways. Studies have suggested that amide derivatives can serve as potent inhibitors, which could be beneficial in treating conditions such as inflammation and autoimmune disorders.

Moreover, the chlorophenyl moiety in 2-amino-3-(3-chlorophenyl)propanamide adds an additional layer of complexity to its pharmacological profile. Chlorinated aromatic compounds are well-documented for their ability to enhance binding affinity to biological targets. This property has been leveraged in the design of drugs targeting neurological disorders, where precise molecular interactions are crucial for efficacy. The combination of the amide group and the chlorophenyl substituent makes this compound a fascinating subject for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of 2-amino-3-(3-chlorophenyl)propanamide. Molecular docking studies have shown that this compound can interact with various protein targets, including those involved in cancer progression and metabolic diseases. These findings align with the broader trend in drug discovery, where structure-based design plays a pivotal role in identifying lead compounds.

The synthesis of 2-amino-3-(3-chlorophenyl)propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by amidation steps. The introduction of the chlorophenyl group often requires protective group strategies to prevent unwanted side reactions. Advances in synthetic methodologies have made it possible to produce this compound with greater efficiency, paving the way for large-scale studies and commercial applications.

In addition to its pharmaceutical potential, 2-amino-3-(3-chlorophenyl)propanamide has shown promise in material science applications. Its unique structural features make it suitable for use as an intermediate in the synthesis of polymers and specialty chemicals. The amide group provides a site for further functionalization, allowing chemists to tailor the properties of resulting materials for specific applications.

One particularly intriguing area of research involves the use of 2-amino-3-(3-chlorophenyl)propanamide as a building block for drug delivery systems. The compound's ability to form stable complexes with other molecules makes it an excellent candidate for encapsulating therapeutic agents. This approach has been explored in the development of targeted drug delivery systems, where precision is essential for maximizing treatment efficacy while minimizing side effects.

The safety profile of 2-amino-3-(3-chlorophenyl)propanamide is another critical aspect that has been thoroughly evaluated through preclinical studies. These studies have assessed its toxicity, solubility, and metabolic stability under various conditions. The results have indicated that the compound is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term effects.

In conclusion, 2-amino-3-(3-chlorophenyl)propanamide (CAS No. 1517881-59-2) represents a significant advancement in pharmaceutical research due to its unique structural features and potential biological activities. Its amide and chlorophenyl groups contribute to its versatility, making it a valuable candidate for drug development and material science applications. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.